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Compound of Interest

2-Chloro-6-methoxy-3-
Compound Name:
nitropyridine

Cat. No.: B041990

An In-depth Technical Guide to 2-Chloro-6-methoxy-3-nitropyridine

For researchers, scientists, and professionals in drug development, 2-Chloro-6-methoxy-3-
nitropyridine is a key chemical intermediate. This guide provides core technical data, including
its molecular formula and weight, alongside other critical identifiers.

Core Compound Data

The fundamental properties of 2-Chloro-6-methoxy-3-nitropyridine are summarized in the
table below, offering a quick reference for laboratory use.

Identifier Value

Molecular Formula C6H5CIN203[1][2][3]

Molecular Weight 188.57 g/mol [1][2]

IUPAC Name 2-chloro-6-methoxy-3-nitropyridine[1][2]

CAS Number 38533-61-8[1][2][3]

SMILES COC1=CC=C(C(Cl)=N1)--INVALID-LINK--=O[1]

Physicochemical Properties
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This compound typically appears as an off-white to yellow powder.[3] It has a melting point of
approximately 78-80 °C.[4][5] It is sparingly soluble in water.[3][4]

Experimental Protocol: Synthesis and Purification

A common experimental procedure for the synthesis of 2-Chloro-6-methoxy-3-nitropyridine
involves the following steps:

o Reaction Setup: The reaction is initiated at 0 °C and stirred for 30 minutes.

 Room Temperature Stirring: The mixture is then brought to room temperature and stirred for
an additional 2 hours.

e Quenching: The reaction is stopped by cooling back to 0 °C and quenched with deionized
water.

o Extraction: The product is extracted with ethyl acetate.

e Drying and Concentration: The combined organic phases are dried over anhydrous sodium
sulfate and concentrated under reduced pressure.

 Purification: The crude product is purified using silica gel column chromatography to yield the
final compound.[4]

Compound Handling and Workflow

The following diagram illustrates a typical workflow for handling and utilizing 2-Chloro-6-
methoxy-3-nitropyridine in a research setting.
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Caption: Workflow for the utilization of 2-Chloro-6-methoxy-3-nitropyridine.
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Applications in Synthesis

2-Chloro-6-methoxy-3-nitropyridine is a versatile building block in organic synthesis,
particularly for pharmaceuticals and agrochemicals.[3] It serves as a reactant in Suzuki and
Negishi coupling reactions and is used to synthesize compounds such as 6-methoxy-3-
nitropyridine-2-carbonitrile.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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